6-methyl-4-oxo-N-[2-(trifluoromethyl)phenyl]-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C18H12F3NO3
• Molecular Weight: 347.3 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-[2-(trifluoromethyl)phenyl]chromene-2-carboxamide
• Standard InChI: InChI=1S/C18H12F3NO3/c1-10-6-7-15-11(8-10)14(23)9-16(25-15)17(24)22-13-5-3-2-4-12(13)18(19,20)21/h2-9H,1H3,(H,22,24)
• Standard InChI Key: FRXCVETVLXUSNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=CC=CC=C3C(F)(F)F

Introduction

The compound 6-methyl-4-oxo-N-[2-(trifluoromethyl)phenyl]-4H-chromene-2-carboxamide belongs to the class of chromene derivatives, which are known for their diverse biological activities. Chromenes, or benzopyrans, are heterocyclic compounds that serve as scaffolds in medicinal chemistry due to their pharmacological relevance, including anticancer, antimicrobial, and anti-inflammatory properties. The specific structure of this compound combines a chromene backbone with functional groups that enhance its bioactivity.

Synthesis Pathway

The synthesis of chromene derivatives often involves multi-step reactions under mild conditions. A common approach includes:

• Starting Materials: Salicylaldehydes and β-ketoesters are used as precursors.

• Catalytic Cyclization: These are subjected to cyclization reactions using catalysts like piperidine or ammonium acetate in ethanol.

• Functionalization: Post-cyclization modifications introduce substituents like trifluoromethyl phenyl groups and amides.

The specific synthesis of this compound likely follows a similar pathway, emphasizing regioselectivity to obtain the desired substitution pattern.

Anticancer Activity

Chromene derivatives have shown significant anticancer potential by targeting enzymes such as topoisomerase and cytochrome P450 isoforms. The trifluoromethyl group in this compound enhances its binding affinity to active sites of these enzymes due to its strong electron-withdrawing effect.

Anti-inflammatory Effects

The carboxamide functionality is known for its role in inhibiting inflammatory mediators, such as cyclooxygenase enzymes, making this compound a candidate for anti-inflammatory drug development.

Molecular Docking Studies

Molecular docking simulations reveal how chromene-based compounds interact with biological targets:

• Topoisomerase Inhibition: Docking studies suggest strong hydrogen bonding and π-π stacking interactions between the chromene core and active site residues.

• CYP51 Binding (Antifungal): The trifluoromethyl moiety enhances hydrophobic interactions with fungal CYP51 enzymes.

Toxicological Profile

Preliminary in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate:

• Lipophilicity (LogP): Moderate lipophilicity ensures good membrane permeability.

• Toxicity Risks: The trifluoromethyl group may increase metabolic stability but requires further evaluation for long-term safety.

Comparative Data Table

Property	Value/Description	Reference
Molecular Formula	C$_{18}$H$_{12}$F$_{3}$NO$_{3}$	,
Molecular Weight	~347.29 g/mol	,
Biological Targets	Topoisomerase, CYP51
Pharmacological Activities	Anticancer, Antimicrobial, Anti-inflammatory	,,
Docking Affinity (Topoisomerase)	High
ADMET Predictions	Favorable lipophilicity; low toxicity risks